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Compound of Interest

Compound Name: 5-Nitro-2-furonitrile

Cat. No.: B1294822 Get Quote

Proper disposal of 5-Nitro-2-furonitrile is critical to ensure laboratory safety and environmental

protection. As a hazardous chemical, it requires specific handling and disposal procedures in

accordance with local, state, and federal regulations. This guide provides essential safety and

logistical information for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Identification
5-Nitro-2-furonitrile is classified as a hazardous substance.[1] It is harmful if swallowed or

inhaled and toxic in contact with skin.[1] Due to its nature as a nitro compound, it is also

important to be aware of potential explosive hazards, especially with aged or degraded

materials.[2] Always consult the Safety Data Sheet (SDS) for the most current and

comprehensive information before handling.[2][3]

Hazard Classification Summary

Hazard Class GHS Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H311 Toxic in contact with skin

Acute Toxicity, Inhalation H332 Harmful if inhaled

Source: PubChem CID 94881[1]

Personal Protective Equipment (PPE)
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Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety

protocols. Always wear appropriate PPE, including:

Safety Goggles: To protect against splashes.

Lab Coat: To protect clothing and skin.

Chemical-Resistant Gloves: Such as nitrile gloves, to prevent skin contact.[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[5]

Disposal Workflow Diagram
The following diagram outlines the decision-making and procedural flow for the proper disposal

of 5-Nitro-2-furonitrile waste.
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Start: 5-Nitro-2-furonitrile
Waste Generated
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No
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waste container.
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into the labeled container in a

chemical fume hood.

No
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Do not fill more than 75% full.

Store the sealed container in a
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away from incompatibles.

Arrange for pickup by your
institution's Environmental Health

and Safety (EHS) office.

Complete hazardous waste
pickup documentation as required.

Waste collected by EHS for
final disposal according to

regulations.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Nitro-2-furonitrile waste.
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Step-by-Step Disposal Protocol
5-Nitro-2-furonitrile and materials contaminated with it must be disposed of as hazardous

waste.[6][7] Do not dispose of this chemical down the drain or in regular trash.[7]

Experimental Protocol: Hazardous Waste Accumulation

Objective: To safely collect and store 5-Nitro-2-furonitrile waste for disposal.

Materials:

5-Nitro-2-furonitrile waste (solid, liquid, or contaminated materials)

Compatible hazardous waste container with a screw cap (e.g., glass or polyethylene)

Hazardous waste label

Secondary containment bin

Procedure:

Container Selection and Labeling:

Select a waste container made of a material compatible with nitriles and any solvents

used.[8]

Before adding any waste, affix a hazardous waste label to the container.[9]

Clearly write "Hazardous Waste" and list all chemical constituents, including "5-Nitro-2-
furonitrile" and any solvents, with their approximate concentrations.

Waste Segregation:

Do not mix 5-Nitro-2-furonitrile waste with incompatible materials. Nitriles can react

hazardously with strong acids and oxidizing agents.[10] Use a separate waste stream for

these materials.

Waste Transfer:
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Perform all waste transfers inside a certified chemical fume hood to minimize inhalation

risk.

Carefully pour liquid waste or transfer solid waste into the labeled container using a funnel

or other appropriate tools to avoid spills.

This includes contaminated labware such as pipette tips, gloves, and absorbent paper.

Place these items in a sealed bag before putting them in the solid waste container.

Container Management:

Keep the waste container securely capped at all times, except when adding waste.[8]

Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.[9]

Storage:

Store the sealed waste container in a designated satellite accumulation area. This area

should be clearly marked and provide secondary containment (e.g., a chemical-resistant

tray or tub).

Store the container away from heat, sparks, and open flames.[5]

Arranging for Disposal:

Once the container is full or the project is complete, contact your institution's

Environmental Health and Safety (EHS) or hazardous waste management office to

schedule a pickup.[7]

Complete any required waste pickup forms or online requests with accurate information

about the waste composition.

By adhering to these procedures, you ensure the safe and compliant disposal of 5-Nitro-2-
furonitrile, protecting yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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